Cas no 170881-59-1 (4-tert-butyl-2-(chloromethyl)-1,3-thiazole hydrochloride)

• Product Name: 4-tert-butyl-2-(chloromethyl)-1,3-thiazole hydrochloride
• CAS No: 170881-59-1
• MF: C₈H₁₂ClNS
• MW: 189.70557975769
• CID: 2130481
• PubChem ID: 46784834
• Update Time: 2025-10-29

4-tert-butyl-2-(chloromethyl)-1,3-thiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-2-(chloromethyl)-1,3-thiazole
• STL302031
• NE31287
• AB68289
• thiazole, 2-(chloromethyl)-4-(1,1-dimethylethyl)-, hydrochloride
• 4-tert-butyl-2-(chloromethyl)-1,3-thiazole hydrochloride

• Inchi： 1S/C8H12ClNS/c1-8(2,3)6-5-11-7(4-9)10-6/h5H,4H2,1-3H3
• InChI Key： VDDNJXBCUCGCPN-UHFFFAOYSA-N
• SMILES： ClCC1=NC(=CS1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 133
• Topological Polar Surface Area: 41.1

Additional information on 4-tert-butyl-2-(chloromethyl)-1,3-thiazole hydrochloride

4-Tert-butyl-2-(chloromethyl)-1,3-thiazole Hydrochloride: A Comprehensive Overview

4-Tert-butyl-2-(chloromethyl)-1,3-thiazole hydrochloride, with the CAS number 170881-59-1, is a versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structure, which combines a thiazole ring with a tert-butyl group and a chloromethyl substituent. The presence of these functional groups imparts distinctive chemical properties, making it a valuable intermediate in the synthesis of various bioactive compounds.

The thiazole ring, a heterocyclic structure containing sulfur and nitrogen atoms, is a common motif in many biologically active molecules. In the case of 4-tert-butyl-2-(chloromethyl)-1,3-thiazole hydrochloride, the substitution pattern significantly influences its reactivity and potential applications. The tert-butyl group at position 4 provides steric bulk, which can modulate the compound's stability and solubility. Meanwhile, the chloromethyl group at position 2 introduces electrophilic character, enabling it to participate in nucleophilic substitution reactions—a property that is highly desirable in drug design.

Recent studies have highlighted the potential of 4-tert-butyl-2-(chloromethyl)-1,3-thiazole hydrochloride as a precursor for the development of novel therapeutic agents. For instance, researchers have explored its role in the synthesis of antiviral and anticancer compounds. The ability to modify the substituents on the thiazole ring allows for fine-tuning of biological activity, making this compound a valuable building block in medicinal chemistry.

In terms of synthesis, 4-tert-butyl-2-(chloromethyl)-1,3-thiazole hydrochloride can be prepared via a multi-step process involving cyclization reactions and subsequent functionalization. The initial step typically involves the formation of the thiazole ring through condensation reactions between appropriate thioamide or amine derivatives and aldehyde or ketone precursors. Subsequent steps involve introducing the tert-butyl and chloromethyl groups through nucleophilic substitution or alkylation reactions.

The physical properties of this compound are also worth noting. It exists as a white crystalline solid with a molecular weight of approximately 266 g/mol. Its solubility in common organic solvents such as dichloromethane and dimethylformamide facilitates its use in various synthetic protocols. Additionally, its stability under standard storage conditions makes it suitable for long-term use in research settings.

From an applications perspective, 4-tert-butyl-2-(chloromethyl)-1,3-thiazole hydrochloride has been employed as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas. For example, recent studies have demonstrated its utility in creating compounds with potent antifungal activity. By leveraging its reactivity and structural flexibility, chemists can design molecules that interact with specific biological targets, paving the way for innovative drug discovery.

In conclusion, 4-tert-butyl-2-(chloromethyl)-1,3-thiazole hydrochloride stands out as a significant compound in contemporary chemical research due to its unique structure and versatile reactivity. Its role as an intermediate in drug design underscores its importance in advancing medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to remain a focal point in both academic and industrial settings.